Cas no 40364-80-5 (3-hydroxy-2-(hydroxymethyl)propionaldehyde)

3-hydroxy-2-(hydroxymethyl)propionaldehyde structure
40364-80-5 structure
Product Name:3-hydroxy-2-(hydroxymethyl)propionaldehyde
CAS No:40364-80-5
MF:C4H8O3
MW:104.104521751404
CID:925676
PubChem ID:170297
Update Time:2025-04-19

3-hydroxy-2-(hydroxymethyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-hydroxy-2-(hydroxymethyl)propionaldehyde
    • 3-hydroxy-2-(hydroxymethyl)propanal
    • DTXSID6068226
    • SCHEMBL1188517
    • Propanal, 3-hydroxy-2-(hydroxymethyl)-
    • NS00030765
    • 40364-80-5
    • UNII-2UVZ94G8VM
    • SHAAIYJHUTYDST-UHFFFAOYSA-N
    • EINECS 254-889-7
    • 2UVZ94G8VM
    • Inchi: 1S/C4H8O3/c5-1-4(2-6)3-7/h1,4,6-7H,2-3H2
    • InChI Key: SHAAIYJHUTYDST-UHFFFAOYSA-N
    • SMILES: OCC(C=O)CO

Computed Properties

  • Exact Mass: 104.047344113g/mol
  • Monoisotopic Mass: 104.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 48.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 57.5Ų
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